Cas no 2103995-35-1 ({1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclohexyl}methanamine)

• Product Name: {1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclohexyl}methanamine
• CAS No: 2103995-35-1
• MF: C₁₄H₂₅N₃
• MW: 235.368403196335
• CID: 6125011
• PubChem ID: 84797680
• Update Time: 2025-07-17

{1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclohexyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclohexyl}methanamine
• EN300-1738323
• 2103995-35-1
• {1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]cyclohexyl}methanamine

• Inchi： 1S/C14H25N3/c1-12(2)10-17-13(6-9-16-17)14(11-15)7-4-3-5-8-14/h6,9,12H,3-5,7-8,10-11,15H2,1-2H3
• InChI Key： HLIKKLGGLYZSJK-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C(=CC=N1)C1(CN)CCCCC1

Computed Properties

• Exact Mass: 235.204847810g/mol
• Monoisotopic Mass: 235.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.8Ų

Additional information on {1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclohexyl}methanamine

Comprehensive Overview of {1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclohexyl}methanamine (CAS No. 2103995-35-1)

The compound {1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclohexyl}methanamine (CAS No. 2103995-35-1) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a pyrazole ring fused with a cyclohexyl moiety, further functionalized with a methanamine group. This combination of structural features makes it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The compound's CAS number 2103995-35-1 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases.

In recent years, the demand for novel heterocyclic compounds like {1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclohexyl}methanamine has surged due to their potential applications in drug discovery. The pyrazole ring, in particular, is a well-known pharmacophore found in many FDA-approved drugs, contributing to its popularity in medicinal chemistry. Researchers are actively exploring its role in targeting enzyme inhibitors, receptor modulators, and other biologically relevant pathways. This aligns with the growing trend of personalized medicine and targeted therapies, which dominate current scientific discourse.

The synthesis of CAS 2103995-35-1 involves multi-step organic reactions, often requiring advanced techniques such as catalytic hydrogenation or cross-coupling reactions. Its 2-methylpropyl side chain introduces steric considerations, which can influence reactivity and binding affinity in biological systems. These synthetic challenges have spurred innovations in green chemistry, a hot topic among environmentally conscious researchers. Questions like "How to optimize the yield of {1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclohexyl}methanamine?" or "What solvents are best for its purification?" are frequently searched in academic and industrial circles.

From a commercial perspective, {1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclohexyl}methanamine is often listed under categories like building blocks or intermediates in chemical catalogs. Its versatility extends to material science, where it may serve as a precursor for polymers or coordination complexes. The compound's methanamine group offers a handle for further derivatization, making it valuable for combinatorial chemistry libraries. This adaptability resonates with the broader shift toward high-throughput screening and fragment-based drug design.

Safety and handling of CAS 2103995-35-1 are also frequently discussed topics. While not classified as hazardous, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to maintain stability. Searches like "Is {1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclohexyl}methanamine hygroscopic?" reflect user concerns about practical handling. Regulatory compliance, such as REACH or GMP guidelines, further underscores its relevance in industrial applications.

In summary, {1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclohexyl}methanamine (CAS No. 2103995-35-1) exemplifies the intersection of synthetic complexity and functional utility. Its structural motifs align with cutting-edge research in bioactive molecules and advanced materials, while its practical synthesis and handling address real-world challenges. As scientific inquiry continues to evolve, this compound will likely remain a focal point for innovation across multiple disciplines.